Cas no 89445-41-0 (1H-Indene-2-pentanoic acid, 4-chloro-2,3-dihydro-1-oxo-)

• Product Name: 1H-Indene-2-pentanoic acid, 4-chloro-2,3-dihydro-1-oxo-
• CAS No: 89445-41-0
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 600345
• PubChem ID: 13254250
• Update Time: 2025-04-19

1H-Indene-2-pentanoic acid, 4-chloro-2,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-pentanoic acid, 4-chloro-2,3-dihydro-1-oxo-
• 5-(7-chloro-3-oxo-1,2-dihydroinden-2-yl)pentanoic acid
• 5-(4-Chloro-1-oxo-2,3-dihydro-1H-inden-2-yl)pentanoic acid
• 89445-41-0
• DTXSID60532175

• Inchi： 1S/C14H15ClO3/c15-12-6-3-5-10-11(12)8-9(14(10)18)4-1-2-7-13(16)17/h3,5-6,9H,1-2,4,7-8H2,(H,16,17)
• InChI Key： OVIYDOVZPGELAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(CCCCC(=O)O)CC=21)=O

Computed Properties

• Exact Mass: 266.0709720g/mol
• Monoisotopic Mass: 266.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų